Cas no 7132-61-8 (2,4-Pyrimidinediamine, 5,6-dimethyl- (9CI))

• Product Name: 2,4-Pyrimidinediamine, 5,6-dimethyl- (9CI)
• CAS No: 7132-61-8
• MF: C₆H₁₀N₄
• MW: 138.17040014267
• CID: 1018409
• PubChem ID: 16070021
• Update Time: 2025-05-20

2,4-Pyrimidinediamine, 5,6-dimethyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2,4-Pyrimidinediamine, 5,6-dimethyl- (9CI)
• 5,6-dimethylpyrimidine-2,4-diamine
• Q27117452
• CHEBI:38287
• DTXSID90581752
• AKOS011224549
• 7132-61-8
• SCHEMBL1321038
• CS-0045623
• SB56331
• pyrimidine, 2,4-diamino-5,6-dimethyl-

• Inchi： 1S/C6H10N4/c1-3-4(2)9-6(8)10-5(3)7/h1-2H3,(H4,7,8,9,10)
• InChI Key： YKPZOMSDVTWDSE-UHFFFAOYSA-N
• SMILES： N1C(N)=NC(=C(C)C=1C)N

Computed Properties

• Exact Mass: 138.090546336g/mol
• Monoisotopic Mass: 138.090546336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 77.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Aminopyrimidines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Aminopyrimidines and derivatives

Additional information on 2,4-Pyrimidinediamine, 5,6-dimethyl- (9CI)

Recent Advances in the Study of 2,4-Pyrimidinediamine, 5,6-dimethyl- (9CI) (CAS: 7132-61-8)

2,4-Pyrimidinediamine, 5,6-dimethyl- (9CI), with the CAS number 7132-61-8, is a pyrimidine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound has shown promising potential in various therapeutic applications, particularly in the development of novel kinase inhibitors and antimicrobial agents. Recent studies have focused on elucidating its molecular mechanisms, optimizing its synthetic pathways, and exploring its biological activities. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its significance in current scientific investigations.

One of the key areas of interest in recent research has been the role of 2,4-Pyrimidinediamine, 5,6-dimethyl- (9CI) as a kinase inhibitor. Kinases are critical enzymes involved in numerous cellular processes, and their dysregulation is often associated with diseases such as cancer and inflammatory disorders. Studies have demonstrated that this compound exhibits selective inhibition against specific kinase targets, making it a valuable candidate for drug development. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that derivatives of this compound showed potent inhibitory activity against certain tyrosine kinases, with improved selectivity and reduced off-target effects compared to existing inhibitors.

In addition to its kinase inhibitory properties, 2,4-Pyrimidinediamine, 5,6-dimethyl- (9CI) has also been investigated for its antimicrobial potential. A recent study in the European Journal of Medicinal Chemistry highlighted its efficacy against a range of bacterial and fungal pathogens. The compound's ability to disrupt microbial cell wall synthesis and interfere with essential metabolic pathways has been identified as a key mechanism of action. These findings suggest that it could serve as a lead compound for the development of new antimicrobial agents, particularly in the face of rising antibiotic resistance.

The synthesis and structural optimization of 2,4-Pyrimidinediamine, 5,6-dimethyl- (9CI) have also been a focus of recent research. Advances in synthetic chemistry have enabled the development of more efficient and scalable routes for its production. A 2022 study in Organic & Biomolecular Chemistry described a novel catalytic method that significantly improved the yield and purity of the compound, reducing the need for costly and time-consuming purification steps. Such advancements are crucial for facilitating further pharmacological studies and potential industrial applications.

Despite these promising developments, challenges remain in the clinical translation of 2,4-Pyrimidinediamine, 5,6-dimethyl- (9CI). Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through comprehensive preclinical studies. Recent efforts have focused on modifying the compound's structure to enhance its pharmacokinetic properties while maintaining its therapeutic efficacy. Collaborative research between academic institutions and pharmaceutical companies is expected to play a pivotal role in overcoming these hurdles.

In conclusion, 2,4-Pyrimidinediamine, 5,6-dimethyl- (9CI) (CAS: 7132-61-8) represents a versatile and promising scaffold in chemical biology and drug discovery. Its dual potential as a kinase inhibitor and antimicrobial agent, coupled with recent advancements in synthetic methodologies, underscores its relevance in contemporary research. Continued exploration of its biological activities and structural derivatives is likely to yield valuable insights and therapeutic candidates in the coming years.